Cas no 625394-78-7 (Phosphonic acid, [[4-(diethylamino)phenyl]methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [[4-(diethylamino)phenyl]methyl]-, diethyl ester
• CAS No: 625394-78-7
• MF: C₁₅H₂₆NO₃P
• MW: 299.345605373383
• CID: 441115
• PubChem ID: 21569996
• Update Time: 2025-04-19

Phosphonic acid, [[4-(diethylamino)phenyl]methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [[4-(diethylamino)phenyl]methyl]-, diethyl ester
• 4-(diethoxyphosphorylmethyl)-N,N-diethylaniline
• SCHEMBL10591724
• 625394-78-7
• Diethyl {[4-(diethylamino)phenyl]methyl}phosphonate
• DTXSID70615923

• Inchi： 1S/C15H26NO3P/c1-5-16(6-2)15-11-9-14(10-12-15)13-20(17,18-7-3)19-8-4/h9-12H,5-8,13H2,1-4H3
• InChI Key： FNVDSIVSFRVDCR-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(=CC=1)N(CC)CC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 299.16518
• Monoisotopic Mass: 299.16503069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77